Cas no 648432-23-9 (7H-Benzo[c]carbazole, 10-methyl-7-phenyl-)

7H-Benzo[c]carbazole, 10-methyl-7-phenyl- structure
648432-23-9 structure
Product Name:7H-Benzo[c]carbazole, 10-methyl-7-phenyl-
CAS No:648432-23-9
MF:C23H17N
MW:307.387785673141
CID:414662
PubChem ID:66635542
Update Time:2025-04-19

7H-Benzo[c]carbazole, 10-methyl-7-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 7H-Benzo[c]carbazole, 10-methyl-7-phenyl-
    • 10-methyl-7-phenylbenzo[c]carbazole
    • 10-Methyl-7-phenyl-7H-benzo[c]carbazole
    • DTXSID40735485
    • SCHEMBL257004
    • 648432-23-9
    • Inchi: 1S/C23H17N/c1-16-11-13-21-20(15-16)23-19-10-6-5-7-17(19)12-14-22(23)24(21)18-8-3-2-4-9-18/h2-15H,1H3
    • InChI Key: SJWUFRHTWRAWCU-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C2C=CC(C)=CC=2C2=C3C=CC=CC3=CC=C12

Computed Properties

  • Exact Mass: 307.136099547g/mol
  • Monoisotopic Mass: 307.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 4.9Ų

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